Cas no 1152430-21-1 (tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate)
tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate
- STK513730
- tert-Butyl(1-(3-methylbutanoyl)piperidin-4-yl)carbamate
- 4-BOC-Amino-1-(isopentanoyl)piperidine
- MFCD13370466
- Carbamic acid, N-[1-(3-methyl-1-oxobutyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
- tert-Butyl 1-(3-methylbutanoyl)piperidin-4-ylcarbamate
- 1152430-21-1
- tert-Butyl (1-(3-methylbutanoyl)piperidin-4-yl)carbamate
- tert-butyl [1-(3-methylbutanoyl)piperidin-4-yl]carbamate
- SB43222
- AKOS005456173
- KS-6172
- tert-butyl N-[1-(3-methylbutanoyl)piperidin-4-yl]carbamate
-
- MDL: MFCD13370466
- Inchi: 1S/C15H28N2O3/c1-11(2)10-13(18)17-8-6-12(7-9-17)16-14(19)20-15(3,4)5/h11-12H,6-10H2,1-5H3,(H,16,19)
- InChI Key: CGLFPIAYIQAXQD-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1CCN(C(CC(C)C)=O)CC1)=O
Computed Properties
- Exact Mass: 284.21000
- Monoisotopic Mass: 284.20999276Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 72.63000
- LogP: 2.53580
tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064082-1g |
tert-Butyl 1-(3-methylbutanoyl)piperidin-4-ylcarbamate |
1152430-21-1 | 95% | 1g |
£100.00 | 2022-03-01 | |
| Fluorochem | 064082-5g |
tert-Butyl 1-(3-methylbutanoyl)piperidin-4-ylcarbamate |
1152430-21-1 | 95% | 5g |
£300.00 | 2022-03-01 | |
| Fluorochem | 064082-10g |
tert-Butyl 1-(3-methylbutanoyl)piperidin-4-ylcarbamate |
1152430-21-1 | 95% | 10g |
£525.00 | 2022-03-01 | |
| Fluorochem | 064082-25g |
tert-Butyl 1-(3-methylbutanoyl)piperidin-4-ylcarbamate |
1152430-21-1 | 95% | 25g |
£1050.00 | 2022-03-01 | |
| Chemenu | CM317534-10g |
tert-Butyl (1-(3-methylbutanoyl)piperidin-4-yl)carbamate |
1152430-21-1 | 95% | 10g |
$373 | 2021-08-18 | |
| Chemenu | CM317534-25g |
tert-Butyl (1-(3-methylbutanoyl)piperidin-4-yl)carbamate |
1152430-21-1 | 95% | 25g |
$746 | 2021-08-18 | |
| Chemenu | CM317534-10g |
tert-Butyl (1-(3-methylbutanoyl)piperidin-4-yl)carbamate |
1152430-21-1 | 95% | 10g |
$373 | 2022-09-04 | |
| Chemenu | CM317534-25g |
tert-Butyl (1-(3-methylbutanoyl)piperidin-4-yl)carbamate |
1152430-21-1 | 95% | 25g |
$746 | 2022-09-04 | |
| abcr | AB312065-1 g |
4-BOC-Amino-1-(isopentanoyl)piperidine; 98% |
1152430-21-1 | 1g |
€151.80 | 2022-03-03 | ||
| abcr | AB312065-5 g |
4-BOC-Amino-1-(isopentanoyl)piperidine; 98% |
1152430-21-1 | 5g |
€393.40 | 2022-03-03 |
tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate
Comprehensive Guide to tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate (CAS No. 1152430-21-1)
tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate (CAS No. 1152430-21-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. With the increasing demand for novel drug intermediates and bioactive molecules, this compound has gained significant attention in both academic and industrial settings. Its unique structure, featuring a piperidine ring and a tert-butyl ester group, makes it a valuable building block for medicinal chemistry applications.
The molecular formula of tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate is C15H28N2O3, and it has a molecular weight of 284.40 g/mol. The compound is characterized by its amino and carboxylate functional groups, which contribute to its reactivity and versatility in synthetic pathways. Researchers often utilize this compound in the development of peptidomimetics and small molecule inhibitors, particularly in the fields of oncology and neurology.
One of the key advantages of tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate is its stability under various reaction conditions. The tert-butyl protecting group enhances the compound's shelf life and prevents unwanted side reactions during synthesis. This feature is particularly important in multi-step synthetic routes, where intermediate stability is crucial for achieving high yields and purity.
In recent years, the demand for piperidine derivatives like tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate has surged due to their applications in drug discovery. Pharmaceutical companies are actively exploring these compounds for their potential in treating central nervous system disorders and metabolic diseases. The compound's ability to modulate biological targets makes it a promising candidate for further research and development.
The synthesis of tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate typically involves the condensation of piperidine-4-carboxylic acid derivatives with appropriate acylating agents. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize the production process, ensuring higher efficiency and reduced environmental impact. These innovations align with the growing trend toward green chemistry in the pharmaceutical industry.
Quality control is a critical aspect when working with tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the compound's purity and structural integrity. These techniques ensure that the material meets the stringent requirements for research and commercial applications.
From a commercial perspective, tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. The compound is typically supplied in powdered form, with purity levels ranging from 95% to 99%. Researchers should always verify the certificate of analysis (CoA) provided by the supplier to ensure consistency and reliability in their experiments.
The future prospects for tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate are promising, given the ongoing advancements in drug discovery and personalized medicine. As the scientific community continues to explore new therapeutic avenues, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals. Its compatibility with modern synthetic techniques and its potential for structural modifications make it a valuable asset in medicinal chemistry.
For researchers interested in working with tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate, it is essential to stay updated with the latest literature and patent filings. Many studies have highlighted its utility in creating bioactive scaffolds and drug-like molecules, making it a compound of significant interest in both academic and industrial research.
In conclusion, tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate (CAS No. 1152430-21-1) represents a versatile and valuable compound in the realm of pharmaceutical research. Its unique chemical properties, combined with its broad applicability, make it a key player in the development of innovative therapeutic agents. As the demand for novel drug candidates continues to grow, this compound is poised to remain at the forefront of scientific exploration and innovation.
1152430-21-1 (tert-butyl 2-amino-1-(3-methylbutanoyl)piperidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)